Cas no 97643-98-6 (isoabsinthin)

• Product Name: isoabsinthin
• CAS No: 97643-98-6
• MF: C₃₀H₄₀O₆
• MW: 496.635009765625
• CID: 2081453
• Update Time: 2025-04-21

isoabsinthin Chemical and Physical Properties

Names and Identifiers

• isoabsinthin
• Absinthin
• (+)-absinthin
• Absynthin
• 10',11'-Epiabsinthin

• Inchi： 1S/C30H40O6/c1-12-11-18-20-21(30(12)24(18)29(6,34)10-8-17-14(3)27(32)36-25(17)30)15(4)19-22(20)28(5,33)9-7-16-13(2)26(31)35-23(16)19/h11,13-14,16-18,20-25,33-34H,7-10H2,1-6H3/t13-,14-,16-,17-,18-,20-,21-,22-,23-,24-,25-,28-,29-,30+/m0/s1
• InChI Key： PZHWYURJZAPXAN-JAJHBKHXSA-N
• SMILES： C[C@@H]1C(=O)O[C@H]2[C@H]1CC[C@@]([C@H]1C2=C(C)[C@H]2[C@@H]1[C@H]1[C@@H]3[C@@]2([C@@H]2[C@@H](CC[C@@]3(O)C)[C@H](C)C(=O)O2)C(C)=C1)(O)C

Computed Properties

• Exact Mass: 496.282
• Monoisotopic Mass: 496.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 0
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 1.986

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids